CoCe/N–C hybrids constructed via Ce–O–Co solid solution for the deoxygenation of sulfoxide†
New Journal of Chemistry Pub Date: 2022-03-24 DOI: 10.1039/D1NJ05866E
Abstract
A series of CeO2-promoted Co–N–C hybrids were prepared by the strategy of solid solution construction, systematically characterized, and applied in the catalytic deoxygenation of sulfoxide with H2 successfully. According to the research findings, the activity of the hybrids was closely correlated with the content of CeO2, and the Ce–O–Co solid solution observed in the CoCe/N–C hybrids was conducive to the Co species dispersion. Among all the hybrids, the catalyst with the appropriate CeO2 content (CoCe3/N–C) presented satisfactory performance in the above reaction, and attained 99.67% yield of methyl phenyl sulfoxide. Recycling experiments showed that the hybrid exhibited excellent stability and resistance to sulfur poisoning compared with the commercial Pd/C catalyst. Obviously, this work provides a novel strategy for the construction of transition metal and nitrogen co-doped carbon (M–N–C) catalysts with high metal utilization and high stability, while also improving the resistance to sulfur poisoning of metal catalysts.
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